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Compound of Interest

Compound Name: NSC49652

Cat. No.: B1680224

For researchers, scientists, and drug development professionals utilizing the p75NTR agonist
NSC49652, the absence of a specific Safety Data Sheet (SDS) necessitates a cautious and
informed approach to its disposal.[1] In such instances, laboratory personnel are advised to
adhere to general best practices for the disposal of bioactive small molecules, treating the
compound as hazardous chemical waste. This guide provides essential safety and logistical
information to ensure the proper handling and disposal of NSC49652, promoting a safe
laboratory environment.

Understanding NSC49652: Chemical and Physical
Properties

While a comprehensive hazard profile for NSC49652 is not readily available, its known
properties can help inform safe handling procedures.
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Property Value
Chemical Formula C14H11NO2
Molecular Weight 225.24 g/mol
CAS Number 908563-68-8

Bioloqical Activit p75 neurotrophin receptor (p75NTR) agonist;
iological Activi
J Y induces apoptosis.[1]

Physical Form Solid powder

Recommended at -20°C for short-term and
Storage
-80°C for long-term storage.[1]

Experimental Protocols for Disposal

The primary recommended method for the disposal of unwanted or expired NSC49652, as with
many investigational drugs and bioactive small molecules, is incineration by a licensed
hazardous waste disposal vendor. The following step-by-step protocol should be followed in
consultation with your institution's Environmental Health and Safety (EHS) department.

1. Waste Ildentification and Segregation:

o Treat all materials contaminated with NSC49652 as hazardous chemical waste. This
includes:

[¢]

Pure, unused, or expired NSC49652 powder.

[¢]

Solutions containing NSC49652.

o

Contaminated labware (e.g., pipette tips, vials, flasks).

o

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

e Segregate NSC49652 waste from other waste streams (e.g., regular trash, biohazardous
waste, radioactive waste).

2. Waste Collection and Labeling:
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» Collect solid waste, including contaminated PPE and labware, in a designated, leak-proof,
and clearly labeled hazardous waste container.

o Collect liquid waste containing NSC49652 in a separate, compatible, and sealed hazardous
waste container.

o Label all waste containers clearly with "Hazardous Waste" and the full chemical name:
"NSC49652". Include the approximate quantity and date of accumulation.

3. Storage Pending Disposal:

o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

e Ensure that the storage area is away from general laboratory traffic and incompatible
materials.

4. Arranging for Disposal:

» Contact your institution's EHS department to schedule a pickup of the hazardous waste.
o Provide the EHS department with a full inventory of the waste being disposed of.

» Follow all institutional procedures for waste manifest and tracking.

5. Personal Protective Equipment (PPE):

e When handling NSC49652 powder or solutions, and during waste packaging, at a minimum,
wear:

o A standard laboratory coat.
o Safety glasses or goggles.

o Chemical-resistant gloves (e.g., nitrile).

Visualizing the Disposal Workflow
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The following diagram illustrates the general workflow for the proper disposal of NSC49652.
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NSC49652 Disposal Workflow

Disclaimer: The information provided here is based on general laboratory safety principles for
handling bioactive small molecules. In the absence of a specific Safety Data Sheet for
NSC49652, it is crucial to consult with your institution's Environmental Health and Safety (EHS)
department for guidance tailored to your specific facilities and local regulations. Always

prioritize safety and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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